Cas no 62824-24-2 (4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-)
62824-24-2 structure
Product Name:4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-
CAS No:62824-24-2
MF:C11H14O2
MW:178.227663516998
CID:430409
PubChem ID:11030377
Update Time:2025-04-19
4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-
- 3-methyl-1,2,5,6,7,8a-hexahydroazulene-4,8-dione
- 62824-24-2
- DTXSID60452521
-
- Inchi: 1S/C11H14O2/c1-7-5-6-8-9(12)3-2-4-10(13)11(7)8/h8H,2-6H2,1H3
- InChI Key: XARPBSXLEVFEEB-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C2=C(C)CCC21)=O
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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